8-[1-(Naphthalen-1-yl)ethenyl]-6,7,10-trioxaspiro[4.5]decane

• CAS No.: 876317-97-4
• Molecular Formula: C19H20O3
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 8-(1-naphthalen-1-ylethenyl)-6,7,10-trioxaspiro[4.5]decane
• InChI: InChI=1S/C19H20O3/c1-14(16-10-6-8-15-7-2-3-9-17(15)16)18-13-20-19(22-21-18)11-4-5-12-19/h2-3,6-10,18H,1,4-5,11-13H2
• InChI Key: YYNWYOCJEMEDOV-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1COC2(CCCC2)OO1)C3=CC=CC4=CC=CC=C43

Description

8-[1-(Naphthalen-1-yl)ethenyl]-6,7,10-trioxaspiro[45]decane is a complex organic compound characterized by its unique spiro structure and the presence of a naphthalene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-[1-(Naphthalen-1-yl)ethenyl]-6,7,10-trioxaspiro[4.5]decane typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of naphthalene derivatives with suitable spiro compounds under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using continuous flow reactors, and employing advanced purification techniques to ensure consistent quality and yield. The use of automated systems and real-time monitoring can further enhance the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions

8-[1-(Naphthalen-1-yl)ethenyl]-6,7,10-trioxaspiro[4.5]decane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield naphthalene derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated compounds .

Scientific Research Applications

8-[1-(Naphthalen-1-yl)ethenyl]-6,7,10-trioxaspiro[4.5]decane has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs and treatment strategies.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 8-[1-(Naphthalen-1-yl)ethenyl]-6,7,10-trioxaspiro[4.5]decane involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 8-[1-(Naphthalen-1-yl)ethenyl]-6,7,10-trioxaspiro[4.5]decane include:

• 8-(1-Naphthalen-2-yl-vinyl)-6,7,10-trioxaspiro[4.5]decane
• Naphthalen-2-yl acetate derivatives
• 1,6-dithia-4,9-diazaspiro[4.4]nonane-3,8-dione derivatives

Uniqueness

The uniqueness of this compound lies in its spiro structure and the presence of the naphthalene moiety, which confer specific chemical and biological properties. These features make it a valuable compound for various research and industrial applications .